Cas no 1003013-15-7 (1-(cyclopropylmethyl)-3-nitro-1H-pyrazole)

• Product Name: 1-(cyclopropylmethyl)-3-nitro-1H-pyrazole
• CAS No: 1003013-15-7
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 2857098
• PubChem ID: 25247753
• Update Time: 2025-04-21

1-(cyclopropylmethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS005167923
• AKOS015922460
• 1-(cyclopropylmethyl)-3-nitropyrazole
• ATVMIAJOJCXJFJ-UHFFFAOYSA-N
• 1003013-15-7
• CS-0271451
• EN300-231546
• 1-(cyclopropylmethyl)-3-nitro-1H-pyrazole
• SCHEMBL1861628
• 1-(cyclopropylmethyl)-3-nitro-pyrazole
• STK352076

• MDL： MFCD09701713
• Inchi： 1S/C7H9N3O2/c11-10(12)7-3-4-9(8-7)5-6-1-2-6/h3-4,6H,1-2,5H2
• InChI Key： ATVMIAJOJCXJFJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(CC2CC2)N=1)=O

Computed Properties

• Exact Mass: 167.069476538Da
• Monoisotopic Mass: 167.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų